Cas no 61577-85-3 (2-Butenoic acid, 3-phenyl-, 2-propenyl ester)
61577-85-3 structure
Product Name:2-Butenoic acid, 3-phenyl-, 2-propenyl ester
CAS No:61577-85-3
MF:C13H14O2
MW:202.249063968658
CID:474177
PubChem ID:71394417
Update Time:2025-04-19
2-Butenoic acid, 3-phenyl-, 2-propenyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 3-phenyl-, 2-propenyl ester
- prop-2-enyl 3-phenylbut-2-enoate
- Prop-2-en-1-yl 3-phenylbut-2-enoate
- DTXSID50816113
- 61577-85-3
-
- Inchi: 1S/C13H14O2/c1-3-9-15-13(14)10-11(2)12-7-5-4-6-8-12/h3-8,10H,1,9H2,2H3
- InChI Key: KUOZRNDEDMWIGH-UHFFFAOYSA-N
- SMILES: O(CC=C)C(C=C(C)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 202.09942
- Monoisotopic Mass: 202.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Butenoic acid, 3-phenyl-, 2-propenyl ester Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Jie Dai,Wenlong Ren,Wenju Chang,Ping Zhang Org. Chem. Front., 2017,4, 297-302
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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